5-bromo-2H,3H-furo[2,3-b]pyridin-3-one

• IUPAC Name: 5-bromofuro[2,3-b]pyridin-3-one
• InChI: InChI=1S/C7H4BrNO2/c8-4-1-5-6(10)3-11-7(5)9-2-4/h1-2H,3H2
• InChI Key: DJBBSZMKPYGOAS-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)C2=C(O1)N=CC(=C2)Br
• Molecular Formula: C7H4BrNO2
• Molecular Weight: 214.02 g/mol
• CAS No.: 1256818-64-0

Description

“5-bromo-2H,3H-furo[2,3-b]pyridin-3-one” is a chemical compound with the molecular formula C7H5BrN2O. It has an average mass of 213.031 Da and a monoisotopic mass of 211.958511 Da.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, 5-bromopyridine-2,3-diamine reacted with benzaldehyde to afford the corresponding 6-Bromo-2-phenyl-3H-imidazo[4,5-b]pyridine. The reaction of the latter compound with a series of halogenated derivatives under conditions of phase transfer catalysis solid–liquid (CTP) allows the isolation of the expected regioisomers compounds.

Molecular Structure Analysis

The molecular structure of “this compound” can be analyzed using various spectral data. For example, 1H NMR and 13C NMR can provide information about the hydrogen and carbon atoms in the molecule, respectively.

Chemical Reactions Analysis

The chemical reactions involving “this compound” can be complex and depend on the specific conditions. For example, the alkylation reaction of a similar compound gives, each time, two regioisomers, N3 and N4; in the case of ethyl bromoactate, the reaction gives, at the same time, the three N1, N3 and N4 regioisomers.

Physical and Chemical Properties Analysis

The physical and chemical properties of “this compound” can be determined using various techniques. For example, its molecular weight, monoisotopic mass, and other properties can be determined.

Scientific Research Applications

Synthesis and Structural Characterization

• A study by Kobayashi et al. (2009) developed a one-pot synthesis method for furo[3,4-b]pyridine-5(7H)-ones, which are related to the target compound, from 2-bromopyridine-3-carboxylic acid. This method provides a straightforward approach to synthesizing furopyridinones, highlighting the compound's synthetic versatility (Kobayashi, Kozuki, & Konishi, 2009).

• Rodi et al. (2013) investigated the crystal and molecular structure of a closely related compound, "6-bromo-2-(furan-2-yl)-3-(prop-2-ynyl)-3H-imidazo[4,5-b]pyridine," using single-crystal X-ray diffraction. This study provides insights into the molecular geometry and intermolecular interactions, which are crucial for understanding the chemical behavior and potential applications of similar compounds (Rodi, Luis, Martí, Martí‐Centelles, & Ouzidan, 2013).

Applications in Material Science

• Xu et al. (2009) synthesized new complexes based on rare-earth-radical containing a similar bromo-pyridine structure, demonstrating potential applications in designing materials with single-molecule magnetism behavior. This research underscores the compound's utility in developing advanced materials with specific magnetic properties (Xu, Ma, Liao, Xu, Tang, Wang, Zhou, Yan, Cheng, & Li, 2009).

Novel Compound Synthesis

• Ahmad et al. (2017) described the palladium-catalyzed Suzuki cross-coupling reaction involving 5-bromo-2-methylpyridin-3-amine, a compound structurally similar to the one , to synthesize novel pyridine derivatives. This study illustrates the role of bromo-pyridine compounds in synthesizing new molecules with potential applications in biological and chemical research (Ahmad, Rasool, Ikram, Khan, Mahmood, Ayub, Zubair, Al-Zahrani, Rana, Akhtar, & Alitheen, 2017).